Cas no 514801-09-3 (3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine)

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine structure
514801-09-3 structure
Product Name:3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
CAS No:514801-09-3
MF:C13H17N3
MW:215.294182538986
MDL:MFCD02055797
CID:1074742
PubChem ID:574226
Update Time:2025-04-20

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
    • 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazole-4-ylamine
    • AC1LCCF1
    • AK-968
    • ALBB-002143
    • CTK6C2054
    • MolPort-000-164-227
    • Oprea1_146282
    • 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine(SALTDATA: FREE)
    • 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-ylamine
    • 3,5-dimethyl-1-[(2-methylphenyl)methyl]-1h-pyrazol-4-amine
    • RIOFETMIRODWFS-UHFFFAOYSA-N
    • MFCD02055797
    • CS-0281928
    • 514801-09-3
    • Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylbenzyl)-
    • DTXSID10341592
    • SCHEMBL16832633
    • 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-amine
    • AK-968/41018311
    • EN300-227657
    • 3,5-Dimethyl-1-(2-methyl-benzyl)-1H-pyrazol-4-ylamine
    • STK348678
    • BBL016115
    • DB-424263
    • 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine #
    • AKOS000220136
    • 3,5-Dimethyl-1-(o-tolylmethyl)pyrazol-4-amine
    • VS-05148
    • MDL: MFCD02055797
    • Inchi: 1S/C13H17N3/c1-9-6-4-5-7-12(9)8-16-11(3)13(14)10(2)15-16/h4-7H,8,14H2,1-3H3
    • InChI Key: RIOFETMIRODWFS-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C(C)=N1)N)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 389.9±30.0 °C at 760 mmHg
  • Flash Point: 189.6±24.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Security Information

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Pricemore >>

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abcr
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